Cas no 31065-03-9 (Pregn-4-ene-3,6,20-trione,17-(acetyloxy)-16-methylene- (9CI))

• Product Name: Pregn-4-ene-3,6,20-trione,17-(acetyloxy)-16-methylene- (9CI)
• CAS No: 31065-03-9
• MF: C₂₄H₃₀O₅
• MW: 398.492007732391
• CID: 317708
• PubChem ID: 251926
• Update Time: 2025-04-19

Pregn-4-ene-3,6,20-trione,17-(acetyloxy)-16-methylene- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,6,20-trione,17-(acetyloxy)-16-methylene- (9CI)
• [(8R,9S,10R,13S,14S,17R)-17-acetyl-10,13-dimethyl-16-methylidene-3,6-dioxo-2,7,8,9,11,12,14,15-octahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate
• CDB 2914
• CDB-2914
• CHEBI:71025
• Ella
• Ulipristal acetate
• Ulipristal acetate (USAN)
• Ulipristal acetate [USAN]
• VA2914
• NSC-72954
• DTXSID30291065
• NSC72954
• 31065-03-9
• 16-methylidene-3,6,20-trioxopregn-4-en-17-yl acetate

• Inchi： 1S/C24H30O5/c1-13-10-19-17-12-21(28)20-11-16(27)6-8-22(20,4)18(17)7-9-23(19,5)24(13,14(2)25)29-15(3)26/h11,17-19H,1,6-10,12H2,2-5H3/t17-,18+,19+,22-,23+,24+/m1/s1
• InChI Key： NQOUAHOEFFCFHL-USYNNDFZSA-N
• SMILES： O(C(C)=O)[C@]1(C(C)=O)C(=C)C[C@H]2[C@@H]3CC(C4=CC(CC[C@]4(C)[C@H]3CC[C@@]21C)=O)=O

Computed Properties

• Exact Mass: 398.2094
• Monoisotopic Mass: 398.20932405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 882
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 77.5Ų

Experimental Properties

• PSA: 77.51